Cas no 24386-87-6 (4H-Pyrrolo[2,3-d]pyrimidin-4-one,5-bromo-1,7-dihydro-7-b-D-ribofuranosyl-, oxime)

• Product Name: 4H-Pyrrolo[2,3-d]pyrimidin-4-one,5-bromo-1,7-dihydro-7-b-D-ribofuranosyl-, oxime
• CAS No: 24386-87-6
• MF: C₁₁H₁₃BrN₄O₅
• MW: 361.148721456528
• CID: 288915
• PubChem ID: 266936
• Update Time: 2025-04-19

4H-Pyrrolo[2,3-d]pyrimidin-4-one,5-bromo-1,7-dihydro-7-b-D-ribofuranosyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,5-bromo-1,7-dihydro-7-b-D-ribofuranosyl-, oxime
• N6-Hydroxy-7-bromo-7-deazaadenosine
• [5-[6-(2-furylmethylamino)purin-9-yl]-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• AC1L8AFZ
• AG-D-71263
• CTK0I1624
• N6-furfuryl-[5']adenylic acid
• NSC289900
• NSC105825
• 24386-87-6
• A817342
• 5-bromo-n-hydroxy-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• 2-[5-bromanyl-4-(oxidanylamino)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 2-[5-bromo-4-(hydroxyamino)-7-pyrrolo[2,3-d]pyrimidinyl]-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID70947251
• NSC-105825

• Inchi： 1S/C11H13BrN4O5/c12-4-1-16(10-6(4)9(15-20)13-3-14-10)11-8(19)7(18)5(2-17)21-11/h1,3,5,7-8,11,17-20H,2H2,(H,13,14,15)
• InChI Key： VZHZLQSYTLUDQR-UHFFFAOYSA-N
• SMILES： BrC1C2=C(NO)N=CN=C2N(C=1)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 360.00700
• Monoisotopic Mass: 360.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 2.29
• Boiling Point: 712.8°Cat760mmHg
• Flash Point: 384.9°C
• Refractive Index: 1.863
• PSA: 136.12000
• LogP: -0.97170